Cas no 81167-92-2 (Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide)

• Product name: Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide
• CAS No: 81167-92-2
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598
• CID: 704379
• PubChem ID: 501194

Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfinyl]-3-methyl-, 1-oxide
• 2-[(2,5-dimethylphenyl)methylsulfinyl]-3-methyl-1-oxidopyridin-1-ium
• 81167-92-2
• SCHEMBL11184847
• 2-[(2,5-dimethylphenyl)methylsulfinyl]-3-methyl-1-oxido-pyridin-1-ium
• IXKHLJOESYNBCG-UHFFFAOYSA-N
• 2-(2,5-Dimethyl-phenylmethanesulfinyl)-3-methyl-pyridine, 1-oxide
• DTXSID10333396
• 2-[(2,5-Dimethylphenyl)methylsulfinyl]-3-methylpyridine 1-oxide

• Inchi： InChI=1S/C15H17NO2S/c1-11-6-7-12(2)14(9-11)10-19(18)15-13(3)5-4-8-16(15)17/h4-9H,10H2,1-3H3
• InChI Key： IXKHLJOESYNBCG-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C)CS(=O)C2=C(C=CC=[N+]2[O-])C

Computed Properties

• Exact Mass: 275.09799996g/mol
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.7Ų